![molecular formula C7H5FN2O B2786379 4-Fluorobenzo[d]oxazol-2-amine CAS No. 1806424-25-8](/img/structure/B2786379.png)
4-Fluorobenzo[d]oxazol-2-amine
Overview
Description
4-Fluorobenzo[d]oxazol-2-amine is a chemical compound with the molecular formula C7H5FN2O . It is related to the benzoxazole class of compounds, which are known for their wide range of biological activities .
Molecular Structure Analysis
The molecular structure of this compound can be confirmed by techniques such as IR, 1H/13C-NMR, and mass spectrometry .Future Directions
The future directions for research on 4-Fluorobenzo[d]oxazol-2-amine and related compounds could involve further exploration of their biological activities and potential applications in medicine. For instance, oxazol-2-amine derivatives have been identified as potential novel FLT3 inhibitors, suggesting their potential use in the treatment of acute myeloid leukemia .
Mechanism of Action
Target of Action
Benzoxazole derivatives have been extensively used as a starting material for different mechanistic approaches in drug discovery . They exhibit a broad range of biological activities, including anti-microbial, anti-fungal, anti-cancer, anti-oxidant, and anti-inflammatory effects .
Mode of Action
It’s known that benzoxazole derivatives interact with their targets, leading to various changes that contribute to their biological activities .
Biochemical Pathways
Benzoxazole derivatives have been synthesized via different pathways , suggesting that they may interact with multiple biochemical pathways.
Result of Action
Benzoxazole derivatives have been associated with a variety of biological activities, including anti-microbial, anti-fungal, anti-cancer, anti-oxidant, and anti-inflammatory effects .
Biochemical Analysis
Biochemical Properties
Benzoxazole derivatives have been known to exhibit a wide range of biological activities, including antifungal and antibacterial properties . The presence of a fluorine atom in the benzoxazole ring could potentially enhance these properties .
Cellular Effects
They have been found to interact with various cellular processes, potentially influencing cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is known that benzoxazole derivatives can interact with various biomolecules, potentially leading to changes in gene expression and enzyme activity .
Temporal Effects in Laboratory Settings
It is known that benzoxazole derivatives can undergo various chemical reactions, potentially leading to changes in their stability and degradation over time .
Metabolic Pathways
It is known that drugs can interact with various enzymes and cofactors, potentially affecting metabolic flux or metabolite levels .
Transport and Distribution
It is known that drugs can interact with various transporters and binding proteins, potentially affecting their localization or accumulation .
Subcellular Localization
It is known that drugs can be directed to specific compartments or organelles through targeting signals or post-translational modifications .
Properties
IUPAC Name |
4-fluoro-1,3-benzoxazol-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5FN2O/c8-4-2-1-3-5-6(4)10-7(9)11-5/h1-3H,(H2,9,10) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIBMOOAPLHTWBT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)F)N=C(O2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5FN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
152.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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